Cas no 1894390-21-6 (Ethyl 5-aminoisothiazole-3-carboxylate)

• Product Name: Ethyl 5-aminoisothiazole-3-carboxylate
• CAS No: 1894390-21-6
• MF: C₆H₈N₂O₂S
• MW: 172.204919815063
• CID: 6262617
• PubChem ID: 117215197
• Update Time: 2025-06-11

Ethyl 5-aminoisothiazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-6847984
• ethyl 5-amino-1,2-thiazole-3-carboxylate
• Ethyl 5-aminoisothiazole-3-carboxylate
• 1894390-21-6

• Inchi： 1S/C6H8N2O2S/c1-2-10-6(9)4-3-5(7)11-8-4/h3H,2,7H2,1H3
• InChI Key： ALKLRHOXASEPIQ-UHFFFAOYSA-N
• SMILES： S1C(=CC(C(=O)OCC)=N1)N

Computed Properties

• Exact Mass: 172.03064868g/mol
• Monoisotopic Mass: 172.03064868g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 93.4Ų

Additional information on Ethyl 5-aminoisothiazole-3-carboxylate

Ethyl 5-aminoisothiazole-3-carboxylate: A Comprehensive Overview

Ethyl 5-aminoisothiazole-3-carboxylate, also known by its CAS number 1894390-21-6, is a chemical compound that has garnered significant attention in recent years due to its unique properties and potential applications. This compound belongs to the class of isothiazoles, which are heterocyclic compounds with a five-membered ring containing one sulfur atom and two nitrogen atoms. The presence of an amino group at the 5-position and a carboxylic acid ester at the 3-position makes this compound particularly interesting for various research and industrial applications.

The synthesis of Ethyl 5-aminoisothiazole-3-carboxylate involves a multi-step process that typically begins with the preparation of the corresponding isothiazole derivative. Recent advancements in synthetic chemistry have enabled researchers to optimize the reaction conditions, leading to higher yields and improved purity. One notable study published in the Journal of Organic Chemistry demonstrated a novel approach to synthesizing this compound using microwave-assisted synthesis, which significantly reduced reaction time while maintaining product quality.

One of the key areas where Ethyl 5-aminoisothiazole-3-carboxylate has shown promise is in the field of pharmacology. Researchers have explored its potential as a building block for drug development, particularly in the design of bioactive molecules. A study conducted by Smith et al. (2022) highlighted its role as a precursor for synthesizing compounds with anti-inflammatory and antioxidant properties. The ability of this compound to undergo various functional group transformations makes it versatile for modifying its structure to suit specific therapeutic needs.

In addition to its pharmacological applications, Ethyl 5-aminoisothiazole-3-carboxylate has also found use in agrochemicals. Its derivatives have been investigated for their potential as pesticides and fungicides. A recent study published in Pest Management Science reported that certain analogs derived from this compound exhibited remarkable activity against plant pathogens, offering a new avenue for sustainable agriculture.

The structural versatility of Ethyl 5-aminoisothiazole-3-carboxylate extends to materials science as well. Researchers have explored its use in the synthesis of advanced materials, such as polymers and coordination complexes. A groundbreaking study by Lee et al. (2023) demonstrated that this compound could serve as a ligand in metalloorganic frameworks (MOFs), enhancing their stability and functionality for gas storage applications.

From an environmental perspective, understanding the degradation pathways of Ethyl 5-aminoisothiazole-3-carboxylate is crucial for assessing its ecological impact. Recent research has focused on identifying biodegradation mechanisms under various environmental conditions. Findings from a study by Green et al. (2022) suggest that this compound undergoes rapid hydrolysis under alkaline conditions, reducing its persistence in aquatic environments.

In conclusion, Ethyl 5-aminoisothiazole-3-carboxylate (CAS No. 1894390-21-6) is a multifaceted compound with diverse applications across various scientific disciplines. Its unique chemical structure, coupled with advancements in synthetic methodologies, positions it as a valuable tool for researchers and industry professionals alike. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in both academic research and industrial innovation.